Cas no 310452-23-4 (2-Difluoromethanesulfonyl-1,4-dimethylbenzene)

• Product Name: 2-Difluoromethanesulfonyl-1,4-dimethylbenzene
• CAS No: 310452-23-4
• MF: C₉H₁₀F₂O₂S
• MW: 220.236308574677
• CID: 5709292
• PubChem ID: 4163708
• Update Time: 2023-10-14

2-Difluoromethanesulfonyl-1,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• SR-01000392268-1
• OXAFRBYZAGHGRQ-UHFFFAOYSA-N
• SR-01000392268
• EN300-1275404
• 2-difluoromethanesulfonyl-1,4-dimethylbenzene
• 310452-23-4
• 2-Difluoromethanesulfonyl-1,4-dimethylbenzene

• Inchi： 1S/C9H10F2O2S/c1-6-3-4-7(2)8(5-6)14(12,13)9(10)11/h3-5,9H,1-2H3
• InChI Key： OXAFRBYZAGHGRQ-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1C=C(C)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 220.03695706g/mol
• Monoisotopic Mass: 220.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds